3-(3-Isobutyl-1H-pyrazol-5-yl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-(3-Isobutyl-1H-pyrazol-5-yl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1160227-04-2
VCID:
VC0364051
InChI:
InChI=1S/C20H18N6S/c1-12(2)10-14-11-17(22-21-14)18-23-24-20-26(18)25-19(27-20)16-9-5-7-13-6-3-4-8-15(13)16/h3-9,11-12H,10H2,1-2H3,(H,21,22)
SMILES:
CC(C)CC1=CC(=NN1)C2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54
Molecular Formula:
C20H18N6S
Molecular Weight:
374.5g/mol
3-(3-Isobutyl-1H-pyrazol-5-yl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1160227-04-2
Main Products
VCID: VC0364051
Molecular Formula: C20H18N6S
Molecular Weight: 374.5g/mol
CAS No. | 1160227-04-2 |
---|---|
Product Name | 3-(3-Isobutyl-1H-pyrazol-5-yl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C20H18N6S |
Molecular Weight | 374.5g/mol |
IUPAC Name | 3-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-6-naphthalen-1-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C20H18N6S/c1-12(2)10-14-11-17(22-21-14)18-23-24-20-26(18)25-19(27-20)16-9-5-7-13-6-3-4-8-15(13)16/h3-9,11-12H,10H2,1-2H3,(H,21,22) |
Standard InChIKey | AQGGBSMTLQGYJO-UHFFFAOYSA-N |
SMILES | CC(C)CC1=CC(=NN1)C2=NN=C3N2N=C(S3)C4=CC=CC5=CC=CC=C54 |
Last Modified | Aug 20 2021 |
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